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Compound of Interest

Compound Name: Y06137
Cat. No.: B15568974
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
YC137 (also known as Bcl-2 Inhibitor 1), a cell-permeable naphthoquinone compound that acts
as a selective inhibitor of the anti-apoptotic protein Bcl-2. Proper preparation and handling of
this compound are crucial for ensuring experimental reproducibility and accuracy.

Compound Information

YC137 is a small molecule inhibitor that selectively induces apoptosis in cells overexpressing
Bcl-2. It functions by binding to Bcl-2 and disrupting its interaction with the pro-apoptotic protein
Bid (BH3 interacting-domain death agonist), thereby blocking the anti-apoptotic activity of Bcl-
2. This disruption leads to the release of cytochrome c from the mitochondria and the
subsequent activation of caspase-9, culminating in programmed cell death.

Chemical and Physical Properties
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Property Value Reference
Synonyms Bcl-2 Inhibitor 1, YC137, YC 1]

137
CAS Number 810659-53-1 [11[2]
Molecular Formula C24H21N306S2 [11[2]
Molecular Weight 511.57 g/mol [1]
Appearance Red solid
Purity >90% (HPLC)

Preparation of Stock Solutions

Safety Precautions: YC137 is a potent chemical compound. Standard laboratory safety
practices should be followed, including the use of personal protective equipment (PPE) such as
gloves, a lab coat, and safety glasses. Handle the solid powder in a chemical fume hood to

avoid inhalation.

Solubility Data

Solvent Solubility Reference
DMSO 5 mg/mL
Ethanol 5 mg/mL

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of YC137 in dimethyl
sulfoxide (DMSO).

Materials:
e YC137 solid powder

o Anhydrous/sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Equilibrate: Allow the vial of YC137 to come to room temperature before opening to prevent
condensation.

e Weighing: In a chemical fume hood, carefully weigh out the desired amount of YC137 solid.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.12 mg of YC137
(Molecular Weight: 511.57 g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) *
(511.57 g/mol ) * (1000 mg/g) = 5.12 mg

» Dissolving: Add the appropriate volume of DMSO to the vial containing the YC137 powder.
For the example above, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Ensure the
solution is clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes. Store the aliquots at -20°C for long-term storage.[1] Avoid repeated
freeze-thaw cycles.

Note on Final Concentration: When preparing working solutions for cell-based assays, the final
concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced
cytotoxicity.

Experimental Workflow and Mechanism of Action

The following diagrams illustrate a typical experimental workflow for utilizing YC137 and its
mechanism of action within the Bcl-2 signaling pathway.
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Caption: General experimental workflow for preparing and using YC137.
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Caption: YC137 inhibits Bcl-2, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
e 2. scbt.com [scbt.com]

e To cite this document: BenchChem. [Application Notes and Protocols for YC137, a Bcl-2
Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568974/docs#application-notes-and-protocols-for-
yc137-a-bcl-2-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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